Cas no 858430-43-0 (4-Phenylpiperidine-3-carboxylic acid)

• Product Name: 4-Phenylpiperidine-3-carboxylic acid
• CAS No: 858430-43-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 2107246
• PubChem ID: 23157165
• Update Time: 2025-06-10

4-Phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-phenylpiperidine-3-carboxylic acid
• 4-Phenylpiperidine-3-carboxylic acid

• Inchi： 1S/C12H15NO2/c14-12(15)11-8-13-7-6-10(11)9-4-2-1-3-5-9/h1-5,10-11,13H,6-8H2,(H,14,15)
• InChI Key： WZJHHUNNKMJOBR-UHFFFAOYSA-N
• SMILES： OC(C1CNCCC1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 49.3

Additional information on 4-Phenylpiperidine-3-carboxylic acid

4-Phenylpiperidine-3-carboxylic acid (CAS No. 858430-43-0): A Comprehensive Overview

4-Phenylpiperidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 858430-43-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a piperidine ring substituted with a phenyl group and a carboxylic acid moiety at the 3-position, has garnered attention due to its structural features and potential applications in medicinal chemistry. The piperidine core is a common scaffold in many pharmacologically active agents, known for its ability to enhance binding affinity and metabolic stability.

The< strong>4-phenylpiperidine moiety introduces additional complexity, making it a valuable building block for the synthesis of more intricate molecules. The presence of the carboxylic acid group at the 3-position further expands its utility, allowing for various functionalization strategies such as esterification, amidation, or coupling with other pharmacophores. These attributes make 4-phenylpiperidine-3-carboxylic acid a versatile intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in piperidine-based compounds due to their demonstrated efficacy in treating a wide range of diseases. The< strong>piperidine scaffold is particularly favored for its role in central nervous system (CNS) drugs, where it contributes to blood-brain barrier penetration and favorable pharmacokinetic properties. Compounds derived from 4-phenylpiperidine-3-carboxylic acid have shown promise in preclinical studies as potential treatments for neurological disorders, including depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of 4-phenylpiperidine-3-carboxylic acid is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop ligands that interact with various biological targets. For instance, derivatives of this compound have been investigated for their interactions with serotonin receptors, which are crucial in regulating mood and behavior. The< strong>phenyl group enhances the lipophilicity of the molecule, improving its ability to cross cell membranes and reach target sites within the body.

The carboxylic acid functionality at the 3-position of 4-phenylpiperidine-3-carboxylic acid provides multiple opportunities for chemical modification. This group can be converted into esters or amides, which are common pharmacophoric elements in drug design. Such modifications can fine-tune the physicochemical properties of the molecule, including solubility, bioavailability, and metabolic stability. These characteristics are critical for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-phenylpiperidine-3-carboxylic acid and its derivatives behave in biological systems. Molecular modeling studies have revealed insights into their binding modes with target proteins, providing a rational basis for designing more effective drugs. These computational approaches complement traditional experimental methods, accelerating the drug discovery process.

The pharmaceutical industry has been particularly interested in exploring the potential of 4-phenylpiperidine-3-carboxylic acid as a lead compound for new therapies. Its structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can identify key structural elements that contribute to biological activity and develop analogs with improved efficacy and safety profiles.

In conclusion, 4-phenylpiperidine-3-carboxylic acid (CAS No. 858430-43-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable tool for medicinal chemists. As research continues to uncover new applications and therapeutic possibilities, this compound is poised to play an increasingly important role in the discovery and development of novel drugs.